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Compound of Interest

Compound Name: B10-S

Cat. No.: B15142477

Initial investigations into "B10-S" have revealed that the subject of interest is not a commercial
product but a crucial subset of immune cells known as B10 regulatory B cells. These cells are
defined by their production of the anti-inflammatory cytokine Interleukin-10 (IL-10) and play a
significant role in modulating the immune system. This guide provides an overview of B10 cells,
their mechanism of action, and their therapeutic potential, based on current scientific
understanding.

B10 Cells: An Overview

B10 cells are a rare population of B lymphocytes that possess potent regulatory functions.[1][2]
[3] Their primary role is to suppress inflammatory immune responses, primarily through the
secretion of IL-10.[1][2][3][4] Unlike other B cell subsets, B10 cells are not defined by a unique
set of surface markers but rather by their functional ability to produce IL-10.[1][5][6] They are
found in various lymphoid tissues, including the spleen, lymph nodes, and peritoneal cavity.[4]

[5]

The development and function of B10 cells are driven by antigen-specific interactions.[3][5]
Progenitor cells, termed B10pro cells, differentiate into mature, IL-10-secreting B10 cells upon
encountering specific antigens and receiving signals from T cells.[1][7]

Mechanism of Action of B10 Cells

The regulatory effects of B10 cells are predominantly mediated by the cytokine IL-10. This
potent anti-inflammatory molecule exerts its function through several mechanisms:
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o Suppression of T-cell responses: IL-10 can inhibit the activation and proliferation of various
T-cell subsets, thereby dampening inflammatory responses.[1]

» Modulation of macrophage activity: B10 cell-derived IL-10 can suppress the production of
pro-inflammatory mediators such as nitrous oxide and tumor necrosis factor-a (TNF-a) by
macrophages.[1]

« Inhibition of dendritic cell function: B10 cells can interfere with the antigen-presenting
capabilities and activation of dendritic cells, which are crucial for initiating immune
responses.[4]

The signaling pathway for B10 cell activation and function is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15142477?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142477?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

1. B10 cell regulation of health and disease - PMC [pmc.ncbi.nim.nih.gov]

2. B10 cells: a functionally defined regulatory B cell subset - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Regulatory B10 cell development and function - PubMed [pubmed.ncbi.nim.nih.gov]
4. B10 cell - Wikipedia [en.wikipedia.org]

5. Regulatory B10 cell development and function - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. ldentifying regulatory B cells (B10 cells) that produce IL-10 in mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling the B10 Cell: A Key Regulator of Immune
Responses]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15142477#independent-verification-of-b10-s-
research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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